Cas no 1558734-88-5 ((3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride)

(3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride is a fluorinated aromatic ketone derivative with a piperidine scaffold, commonly utilized as a versatile intermediate in pharmaceutical and organic synthesis. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The 3-fluorophenyl moiety contributes to its potential bioactivity, making it valuable in the development of CNS-targeting compounds, receptor modulators, and other pharmacologically active molecules. Its well-defined structure allows for precise modifications in medicinal chemistry applications. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Suitable for use under controlled conditions, it adheres to standard safety and regulatory guidelines.

(3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride structure

1558734-88-5 structure

Product Name:(3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride

CAS No:1558734-88-5

MF:C₁₂H₁₅ClFNO

MW:243.705005884171

MDL:MFCD27920517

CID:5161374

Update Time:2025-10-24

(3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

- (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride
- MDL： MFCD27920517
- Inchi： 1S/C12H14FNO.ClH/c13-11-3-1-2-10(8-11)12(15)9-4-6-14-7-5-9;/h1-3,8-9,14H,4-7H2;1H
- InChI Key： YLQBSNOVJVJIMY-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC(F)=C1)(C1CCNCC1)=O.[H]Cl

(3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB549265-1 g	4-(3-Fluorobenzoyl)piperidine hydrochloride; .	1558734-88-5	1g	€228.00	2022-03-01
abcr	AB549265-5 g	4-(3-Fluorobenzoyl)piperidine hydrochloride; .	1558734-88-5	5g	€732.00	2022-03-01
abcr	AB549265-1g	4-(3-Fluorobenzoyl)piperidine hydrochloride; .	1558734-88-5	1g	€280.00	2025-04-20
abcr	AB549265-5g	4-(3-Fluorobenzoyl)piperidine hydrochloride; .	1558734-88-5	5g	€892.00	2025-04-20

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Additional information on (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride

Research Brief on (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride (CAS: 1558734-88-5): Recent Advances and Applications

(3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride (CAS: 1558734-88-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidinyl and fluorophenyl moieties, has been the subject of recent studies due to its potential pharmacological properties. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the role of (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic effects. The compound's structural features, including the fluorine substitution and the piperidine scaffold, contribute to its binding affinity and selectivity toward these receptors.

In addition to its role in receptor modulation, (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride has been explored for its potential in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited inhibitory activity against specific kinase targets involved in tumor proliferation. The researchers employed molecular docking and in vitro assays to validate the compound's mechanism of action, suggesting its promise as a scaffold for anticancer drug development.

The synthesis and optimization of (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride have also been a focus of recent research. A team of chemists (European Journal of Organic Chemistry, 2023) developed a scalable and efficient synthetic route for this compound, emphasizing its high yield and purity. This advancement is critical for facilitating further pharmacological studies and potential industrial applications.

Despite these promising findings, challenges remain in the clinical translation of (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a valuable candidate for continued investigation in drug discovery pipelines.

In conclusion, (3-Fluorophenyl)(piperidin-4-yl)methanone hydrochloride (CAS: 1558734-88-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its applications span neuropharmacology, oncology, and synthetic chemistry, underscoring its potential as a multifunctional scaffold. Ongoing studies will likely uncover further insights into its therapeutic potential and mechanistic pathways.